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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

cat. No.: B1666784

An In-depth Technical Guide on the Physical Properties of 2-(Benzyloxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Benzyloxy)ethanol, also known as benzyl cellosolve or ethylene glycol monobenzyl ether,
is a versatile organic compound with the chemical formula CoH1202.[1] It is characterized as a
colorless liquid with a faint, rose-like odor.[2][3][4] This ether alcohol serves as a high-boiling
solvent and a valuable intermediate in various industrial and research applications.[1][2][4] Its
utility spans the formulation of paints, coatings, lacquers, inks, and resins, where it enhances
performance and stability.[1][2][4] In the pharmaceutical and cosmetic industries, it is employed
in the synthesis of more complex molecules and as a solvent or emulsifier.[1] This guide
provides a comprehensive overview of the core physical properties of 2-(Benzyloxy)ethanol,
presenting key data for research and development applications.

Data Presentation: Physical Properties

The fundamental physical characteristics of 2-(Benzyloxy)ethanol are summarized in the table
below. These values have been compiled from various chemical data sources and are essential
for handling, process design, and safety assessments.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666784?utm_src=pdf-interest
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.chemimpex.com/products/21183
https://haz-map.com/Agents/3889
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzyloxy_-ethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1357235.htm
https://www.chemimpex.com/products/21183
https://haz-map.com/Agents/3889
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1357235.htm
https://www.chemimpex.com/products/21183
https://haz-map.com/Agents/3889
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1357235.htm
https://www.chemimpex.com/products/21183
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Value Units Conditions

Molecular Formula CoH1202 - -

Molecular Weight 152.19 g/mol -

Appearance .Cok.)rless transparent ) Ambient
liquid

Odor Faint, rose-like - -

Boiling Point 256 - 265 °C at 760 mmHg

Melting Point <-75 °C -

Density 1.071 g/mL at 25 °C

1.064 g/cm3 at 20 °C

Refractive Index 1.521 -1.5233 nD at 20 °C

Flash Point 110 - 130 °C Closed Cup

Vapor Pressure 0.02 mmHg -

7.3 hPa at25°C

Vapor Density 5.25 - (Air=1)

Water Solubility 4.282 g/L at 23 °C
Soluble in alcohol,

Solubility ether, chloroform, - -

methanol

Data compiled from sources:[1][2][3]1[4]1[5][6][71[8][9][10][11]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the determination of the physical properties
of 2-(Benzyloxy)ethanol are not extensively published, as these properties are typically
determined using well-established, standardized laboratory methods. The values cited in
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chemical handbooks and safety data sheets are generated through these standard techniques,
such as:

» Boiling Point: Determined by distillation at atmospheric pressure (e.g., ASTM D1078).
e Melting Point: Assessed using a capillary tube method with a melting point apparatus.
» Density: Measured using a pycnometer or a digital density meter.

o Refractive Index: Measured using an Abbe refractometer at a specified temperature (typically
20°C).

o Flash Point: Determined using standardized closed-cup (e.g., Pensky-Martens) or open-cup
apparatus.

For drug development and regulatory submissions, these analyses would be performed under
controlled laboratory conditions following compendial methods (e.g., from USP, EP) or internal,
validated standard operating procedures (SOPs).

Logical Workflow Visualization

While signaling pathways are not applicable to the physical properties of a chemical
compound, the following diagram illustrates a generalized logical workflow for the physical and
chemical characterization of a research substance like 2-(Benzyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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